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Compound of Interest

Compound Name: Splenopentin diacetate

Cat. No.: B14115554

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Splenopentin diacetate is a synthetic pentapeptide (Arg-Lys-Glu-Val-Tyr) that corresponds to

the amino acid residues 32-36 of the naturally occurring splenic hormone, splenin.[1][2][3] It is

recognized for its immunomodulatory properties, playing a role in the differentiation of T and B

lymphocytes and enhancing the activity of natural killer (NK) cells.[1] These characteristics

make it a valuable tool for in vitro studies in immunology, cancer research, and drug

development. This document provides detailed protocols for the preparation and use of

Splenopentin diacetate in cell culture experiments.
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Property Value

Synonyms Splenopentin, SP-5, DAc-SP-5

Amino Acid Sequence H-Arg-Lys-Glu-Val-Tyr-OH[3]

Molecular Formula C33H55N9O11[4]

Molecular Weight 753.84 g/mol [4]

CAS Number 105184-37-0[1][4]

Appearance Lyophilized white powder

Purity >99%

Storage and Stability
Proper storage of Splenopentin diacetate is crucial to maintain its biological activity.

Lyophilized Powder: Store at -20°C for long-term storage.[3][4]

Reconstituted Solution: Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw

cycles. For short-term storage (up to one week), the solution can be kept at 2-8°C.[5]

Experimental Protocols
Reconstitution of Lyophilized Splenopentin Diacetate
Materials:

Lyophilized Splenopentin diacetate vial

Sterile, high-purity water, phosphate-buffered saline (PBS), or cell culture medium

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cpcscientific.com/products/catalog-peptides/IMMO-001/
https://www.biorbyt.com/splenopentin-diacetate-orb1306348.html
https://www.biorbyt.com/splenopentin-diacetate-orb1306348.html
https://www.medchemexpress.com/splenopentin-diacetate.html
https://www.biorbyt.com/splenopentin-diacetate-orb1306348.html
https://www.benchchem.com/product/b14115554/docs?utm_src=pdf-body#application-notes-and-protocols-for-splenopentin-diacetate-in-cell-culture-experiments
https://cpcscientific.com/products/catalog-peptides/IMMO-001/
https://www.biorbyt.com/splenopentin-diacetate-orb1306348.html
https://www.cusabio.com/c-21047.html
https://www.benchchem.com/product/b14115554/docs?utm_src=pdf-body#application-notes-and-protocols-for-splenopentin-diacetate-in-cell-culture-experiments
https://www.benchchem.com/product/b14115554/docs?utm_src=pdf-body#application-notes-and-protocols-for-splenopentin-diacetate-in-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14115554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial.[6]

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.[5][7]

Solvent Selection: The choice of solvent depends on the experimental requirements.

Sterile Water or PBS: Recommended for most cell culture applications.

Cell Culture Medium: Can be used for direct addition to cultures, but be aware of potential

interactions with media components.

DMSO: For hydrophobic peptides, a small amount of DMSO can be used to initially

dissolve the peptide, followed by dilution with sterile water or PBS.[1]

Reconstitution:

Aseptically add the desired volume of the chosen sterile solvent to the vial. To prepare a

stock solution of a specific concentration, use the following formula: Volume (mL) = Mass

of Peptide (mg) / Desired Concentration (mg/mL)

For example, to make a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent.

Dissolution: Gently swirl or vortex the vial to ensure the peptide is completely dissolved.

Avoid vigorous shaking, which can cause peptide degradation.[6][8]

Aliquoting and Storage: Aliquot the reconstituted stock solution into sterile, low-protein

binding microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C or -80°C.

Cell Culture Treatment Protocol
Materials:

Cultured cells (e.g., peripheral blood mononuclear cells (PBMCs), specific lymphocyte

subsets, or relevant cancer cell lines)
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Complete cell culture medium

Reconstituted Splenopentin diacetate stock solution

Sterile microplates or flasks

Incubator (37°C, 5% CO2)

Protocol:

Cell Seeding: Seed the cells at the desired density in the appropriate culture vessel and

allow them to adhere or stabilize overnight, if necessary.

Preparation of Working Solution: Dilute the Splenopentin diacetate stock solution to the

desired final concentration using pre-warmed complete cell culture medium.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentration of Splenopentin diacetate.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO2.

Analysis: Following incubation, cells can be harvested for downstream analysis, such as

proliferation assays (e.g., MTT, WST-1), cytokine secretion assays (e.g., ELISA, CBA), or

flow cytometry analysis of cell surface markers.

Quantitative Data Summary
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Parameter
Recommended
Range/Value

Notes

Stock Solution Concentration 1 mg/mL

A higher concentration may be

prepared depending on

solubility.

Working Concentration 0.01 - 100 µg/mL

The optimal concentration is

cell-type dependent and

should be determined

empirically through a dose-

response experiment.[1]

Incubation Time 24 - 72 hours

The duration of treatment will

depend on the specific assay

and the biological question

being addressed.

Storage Temperature

(Lyophilized)
-20°C For long-term stability.[3][4]

Storage Temperature

(Reconstituted)
-20°C or -80°C

Avoid repeated freeze-thaw

cycles.
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Caption: Experimental workflow for using Splenopentin diacetate in cell culture.

Putative Signaling Pathway
While the precise signaling pathway of Splenopentin diacetate is not fully elucidated, its

immunomodulatory effects are thought to be initiated by binding to a putative cell surface

receptor on immune cells, leading to the activation of intracellular signaling cascades that

modulate gene expression related to cell differentiation and function.
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Caption: Putative signaling pathway of Splenopentin diacetate in immune cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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